tert-Butyl 5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazol-2-ylcarbamate

• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol
• IUPAC Name: tert-butyl N-(5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-2-yl)carbamate
• InChI: InChI=1S/C11H17N3O2/c1-11(2,3)16-10(15)12-9-7-8-5-4-6-14(8)13-9/h7H,4-6H2,1-3H3,(H,12,13,15)
• InChI Key: IWOWAGGYGQLSPM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=NN2CCCC2=C1

Description

Tert-Butyl 5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazol-2-ylcarbamate is a useful research compound. Its molecular formula is C11H17N3O2 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 25-mL single-neck round-bottomed flask equipped with a magnetic stirrer and a reflux condenser was charged with 162a (197.6 mg, 1.3 mmol), tert-butanol (5.0 mL), triethylamine (262.6 mg, 2.6 mmol), and DPPA (550 mg, 2.0 mmol). The system was subjected to three cycles of vacuum/nitrogen flush and heated at 85° C. for 5 h. It was then cooled to room temperature and purified with Combiflash (A: 1% NH4HCO3/water, B: acetonitrile) to afford 162b (45 mg, 15.5%) as a yellow solid. MS-ESI: [M+H-56]+ 168.3